Cas no 59275-39-7 (1-Pyrenebutanoic acid,ethyl ester)

• Product Name: 1-Pyrenebutanoic acid,ethyl ester
• CAS No: 59275-39-7
• MF: C₂₂H₂₀O₂
• MW: 316.393006324768
• CID: 374655
• PubChem ID: 231155
• Update Time: 2025-04-19

1-Pyrenebutanoic acid,ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Pyrenebutanoic acid,ethyl ester
• ethyl 4-pyren-1-ylbutanoate
• 4-(1-pyrene)butanoic acid ethyl ester
• 4-pyren-1-yl butyric acid ethyl ester
• 4-Pyren-1-yl-buttersaeure-aethylester
• 4-pyren-1-yl-butyric acid ethyl ester
• 9-pyrenebutyric acid ethyl ester
• AC1L5L2Y
• AC1Q656W
• AR-1I9001
• CTK5A9689
• ethyl 4-(1-pyrenyl)butanoate
• ethyl 4-(pyren-1-yl)butanoate
• NSC26815
• 59275-39-7
• DTXSID20282609
• SCHEMBL2181341
• NSC-26815

• Inchi： 1S/C22H20O2/c1-2-24-20(23)8-4-5-15-9-10-18-12-11-16-6-3-7-17-13-14-19(15)22(18)21(16)17/h3,6-7,9-14H,2,4-5,8H2,1H3
• InChI Key： XNZNRXZOOFWLIH-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCC1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43)=O

Computed Properties

• Exact Mass: 316.1464
• Monoisotopic Mass: 316.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.197
• Boiling Point: 491.2°C at 760 mmHg
• Flash Point: 186.5°C
• Refractive Index: 1.701
• PSA: 26.3
• LogP: 5.46980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Pyrenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes